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Compound of Interest

Compound Name: 2,3,4,5,6-Pentafluorobiphenyl

Cat. No.: B165447 Get Quote

This technical guide provides an in-depth overview of the core physicochemical properties and

synthetic methodologies for 2,3,4,5,6-Pentafluorobiphenyl, a significant fluorinated aromatic

compound. The information is tailored for researchers, scientists, and professionals engaged in

drug development and materials science, offering detailed experimental protocols and

structured data for practical application.

Core Physicochemical Data
The fundamental molecular properties of 2,3,4,5,6-Pentafluorobiphenyl are summarized in

the table below, providing a clear reference for its molecular formula and weight.

Property Value Citations

Molecular Formula C₁₂H₅F₅ [1][2]

Molecular Weight 244.16 g/mol [1][2]

CAS Number 784-14-5 [2]

Synthesis of 2,3,4,5,6-Pentafluorobiphenyl via
Suzuki-Miyaura Coupling
A prevalent and effective method for the synthesis of 2,3,4,5,6-Pentafluorobiphenyl is the

Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a carbon-
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carbon bond between a boronic acid and an organohalide, catalyzed by a palladium complex.

Experimental Protocol
The following protocol details the synthesis of 2,3,4,5,6-pentafluoro-1,1'-biphenyl from

pentafluorophenylboronic acid and phenyl iodide or bromide.[3]

Materials:

Pentafluorophenylboronic acid (C₆F₅B(OH)₂)

Phenyl iodide or Phenyl bromide

Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) with Tri-tert-butylphosphine (P(t-Bu)₃)

Base: Cesium Fluoride (CsF)

Additive: Silver(I) Oxide (Ag₂O)

Solvent: Dimethoxyethane (DME) or N,N-Dimethylformamide (DMF)

Procedure:

To a reaction vessel, add pentafluorophenylboronic acid, phenyl iodide (or bromide), cesium

fluoride, and silver(I) oxide.

Add the palladium catalyst system. For phenyl iodide, Pd(PPh₃)₄ can be used. For phenyl

bromide, a combination of Pd₂(dba)₃ and P(t-Bu)₃ is effective.[4]

Add the appropriate solvent (DME for the Pd(PPh₃)₄ system, DMF for the Pd₂(dba)₃/P(t-Bu)₃

system).

The reaction mixture is then heated. For the reaction with phenyl iodide in DME, a

temperature of 70°C is applied.[4] For phenyl bromide in DMF, the temperature is raised to

100°C.[4]

The reaction is monitored for completion.
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Upon completion, the product, 2,3,4,5,6-pentafluoro-1,1'-biphenyl, is isolated and purified

using standard techniques such as column chromatography.

This protocol has been shown to yield over 90% of the desired product.[3] The combination of

cesium fluoride and silver(I) oxide is crucial for promoting the reaction, especially given that

pentafluorophenylboronic acid is typically an inactive substrate under standard Suzuki-Miyaura

conditions.[3][4]

Synthesis Workflow
The following diagram illustrates the key steps in the Suzuki-Miyaura coupling reaction for the

synthesis of 2,3,4,5,6-Pentafluorobiphenyl.

Reactants:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b165447?utm_src=pdf-body-img
https://www.benchchem.com/product/b165447?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5_6-Pentafluorobiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5_6-Pentafluorobiphenyl
https://www.scbt.com/p/2-3-4-5-6-pentafluorobiphenyl-784-14-5
https://pubmed.ncbi.nlm.nih.gov/16235921/
https://pubmed.ncbi.nlm.nih.gov/16235921/
https://www.researchgate.net/publication/7530428_Suzuki-Miyaura_Coupling_Reaction_Using_Pentafluorophenylboronic_Acid
https://www.benchchem.com/product/b165447#2-3-4-5-6-pentafluorobiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165447#2-3-4-5-6-pentafluorobiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165447#2-3-4-5-6-pentafluorobiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165447#2-3-4-5-6-pentafluorobiphenyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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